1-(1H-imidazol-2-yl)propan-1-amine

• Molecular Formula: C6H11N3
• Molecular Weight: 125.17 g/mol
• IUPAC Name: 1-(1H-imidazol-2-yl)propan-1-amine
• InChI: InChI=1S/C6H11N3/c1-2-5(7)6-8-3-4-9-6/h3-5H,2,7H2,1H3,(H,8,9)
• InChI Key: IAADPEJYEZPFOT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC=CN1)N

Description

1-(1H-Imidazol-2-yl)propan-1-amine is an organic compound comprising a propane backbone with an amine group (-NH₂) at the first carbon and a 1H-imidazol-2-yl substituent at the same position.

Key features:

• Structure: Primary amine at position 1 of propane, with imidazole attached via C2.
• Electronic properties: The imidazole ring’s electron-rich nature may enhance coordination or binding capabilities.
• Potential applications: Likely explored as a ligand, bioactive intermediate, or corrosion inhibitor, akin to benzimidazole derivatives .

Preparation Methods

The synthesis of 1-(1H-imidazol-2-yl)propan-1-amine typically involves the cyclization of amido-nitriles or other precursors under specific conditions. One common method includes the use of glyoxal and ammonia, which leads to the formation of the imidazole ring . Industrial production methods often involve the use of catalysts and controlled reaction environments to ensure high yield and purity .

Chemical Reactions Analysis

1-(1H-imidazol-2-yl)propan-1-amine undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions often involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Common reagents for substitution reactions include halogens and alkylating agents. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Heme Oxygenase-1 Inhibition

One of the significant applications of 1-(1H-imidazol-2-yl)propan-1-amine is in the inhibition of heme oxygenase-1 (HO-1). HO-1 is an enzyme that plays a crucial role in heme degradation and is often overexpressed in various cancers, correlating with poor prognosis and chemoresistance. Compounds derived from 1-(1H-imidazol-2-yl)propan-1-amine have been synthesized and evaluated for their inhibitory effects on HO-1. For instance, studies have reported that certain derivatives exhibit micromolar activity against HO-1, making them potential candidates for anticancer therapies targeting this enzyme .

Anticancer Activity

Research has indicated that derivatives of 1-(1H-imidazol-2-yl)propan-1-amine possess anticancer properties. In vitro studies have demonstrated that these compounds can inhibit the growth of various cancer cell lines, including prostate and glioblastoma cells. The mechanism of action appears to involve the disruption of cellular pathways associated with cancer proliferation . A notable finding is that some synthesized compounds showed enhanced potency against cancer cells compared to established treatments.

Antitubercular Activity

The compound has also been evaluated for its antimicrobial properties, particularly against Mycobacterium tuberculosis. In vitro studies have shown that specific derivatives exhibit significant activity against this pathogen, with some compounds demonstrating minimum inhibitory concentrations (MICs) lower than 1 μM. These findings suggest that 1-(1H-imidazol-2-yl)propan-1-amine derivatives could be developed as novel antitubercular agents .

Case Studies and Research Findings

Study	Focus	Key Findings
Study 1	HO-1 Inhibition	Identified novel compounds from imidazole derivatives with IC50 values indicating effective inhibition of HO-1 .
Study 2	Anticancer Activity	Compounds derived from 1-(1H-imidazol-2-yl)propan-1-amine showed significant cytotoxicity against U87MG glioblastoma cells .
Study 3	Antitubercular Activity	Several imidazole-based compounds demonstrated potent activity against Mycobacterium tuberculosis, with MIC values ≤0.006 μM .

Mechanism of Action

The mechanism of action of 1-(1H-imidazol-2-yl)propan-1-amine involves its interaction with specific molecular targets and pathways. For instance, it can inhibit certain enzymes or receptors, leading to therapeutic effects. The exact molecular targets and pathways depend on the specific application and context .

Comparison with Similar Compounds

Structural Analogs and Positional Isomers

Table 1: Structural Comparison

Compound Name	Structural Difference	Key Properties/Applications	Reference
3-(1H-Imidazol-2-yl)propan-1-amine	Amine at position 3 of propane	Higher hydrophilicity; potential solubility differences vs. target compound
1-(1H-Imidazol-1-yl)propan-2-amine	Imidazole attached via N1; amine at position 2	Altered electronic effects due to N1 substitution; possible varied reactivity
1-(1H-Benzo[d]imidazol-2-yl)-2-methylpropan-1-amine	Benzimidazole core with methyl branch	Enhanced hydrophobic interactions; corrosion inhibition
1-(1H-Benzo[d]imidazol-2-yl)-3-(methylthio)propan-1-amine	Methylthio (-SCH₃) substituent on propane	Increased electron density; potential metabolic stability

Key Observations :

• Positional isomerism : The location of the amine group (C1 vs. C3) significantly impacts solubility and intermolecular interactions. For example, 3-(1H-imidazol-2-yl)propan-1-amine may exhibit greater water solubility due to the terminal amine .
• Substituent effects : Methylthio or benzimidazole groups enhance hydrophobicity and electronic modulation, influencing applications in corrosion inhibition or drug design .

Key Observations :

• Efficiency : Yields for imidazole/benzimidazole derivatives typically range from 55% to 65%, influenced by steric hindrance and reaction conditions .
• Functionalization : Introduction of bulky groups (e.g., adamantane) or heteroatoms (e.g., selenium) requires multi-step protocols, complicating scalability .

Physicochemical and Electronic Properties

Table 3: Property Comparison

Compound	Molecular Weight (g/mol)	Key Spectral Data (NMR, IR)	Electronic Parameters (Calculated)	Reference
1-(1H-Benzo[d]imidazol-2-yl)-2-methylpropan-1-amine	189.15	¹H NMR: δ 1.68 (m, CH(CH₃)₂); IR: 1603 cm⁻¹ (C=C)	Higher HOMO energy for enhanced electron donation
1-(1H-Benzo[d]imidazol-2-yl)-3-(methylthio)propan-1-amine	Not specified	¹H NMR: δ 2.73 (m, SCH₃); IR: 775 cm⁻¹ (Ar-H)	Sulfur atom increases polarizability
3-(1H-Imidazol-2-yl)propan-1-amine	125.17	Not reported	Predicted higher dipole moment vs. target compound

Key Observations :

• Spectral signatures : Benzimidazole derivatives show distinct aromatic C-H and C=N stretches in IR (e.g., 1600–1575 cm⁻¹) .
• Quantum chemical calculations : Derivatives with electron-donating groups (e.g., -SCH₃) exhibit higher HOMO energies, correlating with corrosion inhibition efficiency .

Biological Activity

1-(1H-imidazol-2-yl)propan-1-amine is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its mechanisms of action, biochemical properties, and potential therapeutic applications, supported by data tables and relevant case studies.

Chemical Structure and Properties

1-(1H-imidazol-2-yl)propan-1-amine is an imidazole derivative characterized by a propanamine backbone. Its chemical formula is $C_6H_{11}N_3$, which contributes to its reactivity and interaction with biological systems. The imidazole ring is known for its role in various biological processes, making this compound a candidate for multiple therapeutic applications.

The biological activity of 1-(1H-imidazol-2-yl)propan-1-amine can be attributed to several mechanisms:

Target Interactions:

• This compound interacts with various molecular targets, including enzymes and receptors involved in critical cellular pathways. For instance, it has been noted to inhibit enzymes like cytochrome P450, affecting drug metabolism and pharmacokinetics .

Cell Signaling Modulation:

• It influences cell signaling pathways, particularly the mitogen-activated protein kinase (MAPK) pathway, leading to altered gene expression and cellular responses .

Induction of Apoptosis:

• Studies have shown that 1-(1H-imidazol-2-yl)propan-1-amine can induce apoptosis in cancer cell lines, highlighting its potential as an anti-cancer agent .

Biological Activity Overview

The biological activities of 1-(1H-imidazol-2-yl)propan-1-amine encompass antimicrobial, anticancer, and enzyme inhibition properties. Table 1 summarizes these activities along with relevant studies.

Activity	Description	References
Antimicrobial	Exhibits antibacterial and antifungal properties.	,
Anticancer	Induces apoptosis in various cancer cell lines.	,
Enzyme Inhibition	Inhibits cytochrome P450 enzymes affecting drug metabolism.	,

Case Studies

Several studies have investigated the biological effects of 1-(1H-imidazol-2-yl)propan-1-amine:

• Anticancer Activity:
  • A study demonstrated that this compound effectively reduced viability in glioblastoma cell lines (U87MG), suggesting its potential as a therapeutic agent against aggressive tumors .
• Antimicrobial Properties:
  • Research indicated that derivatives of imidazole compounds, including this one, showed significant antibacterial activity against Gram-negative bacteria, addressing issues of antibiotic resistance .
• Mechanistic Studies:
  • Detailed docking studies revealed the binding affinity of this compound to HIV reverse transcriptase, indicating its potential as a non-nucleoside inhibitor .

Biochemical Pathways

The compound's interaction with key biochemical pathways is crucial for understanding its biological effects:

Enzyme Interactions:

• It acts as both an inhibitor and activator of various enzymes involved in metabolic processes. This dual role can modulate the pharmacokinetics of drugs metabolized by cytochrome P450 enzymes .

Signal Transduction:

• By influencing transcription factors and signaling cascades, 1-(1H-imidazol-2-yl)propan-1-amine can lead to significant changes in cellular behavior, including growth and differentiation patterns .

Q & A

Q. What are the established synthetic routes for 1-(1H-imidazol-2-yl)propan-1-amine?

Methodological Answer: The synthesis typically involves condensation reactions between imidazole precursors and propan-1-amine derivatives. For example:

• Imidazole-Alkylation Approach : React 1H-imidazole with a halogenated propan-1-amine derivative (e.g., 3-chloropropan-1-amine) under basic conditions (e.g., K₂CO₃) in polar aprotic solvents (e.g., DMF or acetonitrile) at reflux temperatures (80–100°C) .
• Amino Acid-Mediated Synthesis : Analogous to benzimidazole synthesis (e.g., using o-phenylenediamine and valine), imidazole derivatives can be prepared via cyclization reactions with amino acids or amines under hydrothermal conditions .

Q. How can spectroscopic techniques (NMR, IR, MS) characterize this compound?

Methodological Answer:

• ¹H/¹³C NMR : The imidazole ring protons appear as singlet(s) near δ 7.1–7.5 ppm, while the propan-1-amine chain shows signals at δ 1.5–2.2 ppm (CH₂) and δ 3.0–3.5 ppm (NH₂). The quaternary carbon of the imidazole ring is observed at ~140 ppm in ¹³C NMR .
• IR Spectroscopy : Key bands include N-H stretching (3300–3400 cm⁻¹ for NH₂), C=N stretching (1590–1610 cm⁻¹), and aromatic C-H bending (750–800 cm⁻¹) .
• Mass Spectrometry : The molecular ion peak [M+H]⁺ is expected at m/z 140.2 (C₆H₁₁N₃), with fragmentation peaks at m/z 123 (loss of NH₃) and m/z 95 (imidazole ring cleavage) .

Q. What are the challenges in achieving enantiomeric purity during synthesis?

Methodological Answer: Racemic mixtures are common due to the prochiral nature of the amine group. Strategies include:

• Chiral Resolution : Use chiral acids (e.g., tartaric acid) to form diastereomeric salts, followed by recrystallization .
• Asymmetric Catalysis : Employ chiral ligands (e.g., BINAP) with transition metals (e.g., Ru or Pd) during key coupling steps to induce enantioselectivity .
• Chromatography : Utilize chiral stationary phases (e.g., cellulose-based columns) for HPLC purification .

Advanced Research Questions

Q. How can computational chemistry optimize reaction pathways for synthesizing this compound?

Methodological Answer:

• Density Functional Theory (DFT) : Predict transition states and energy barriers for imidazole alkylation or condensation steps. For example, calculate the activation energy for nucleophilic substitution at the propan-1-amine chain .
• Retrosynthetic Analysis : AI-driven tools (e.g., Reaxys or Pistachio) can propose feasible routes by analyzing reaction databases and prioritizing high-yield pathways .
• Solvent Effects : Use COSMO-RS simulations to optimize solvent polarity for intermediates’ stability .

Q. What strategies improve yield in multi-step syntheses involving imidazole coupling?

Methodological Answer:

• Catalyst Optimization : Use phase-transfer catalysts (e.g., TBAB) to enhance reactivity in biphasic systems (e.g., water/toluene) .
• Microwave-Assisted Synthesis : Reduce reaction time (e.g., from 12 hours to 30 minutes) for condensation steps while maintaining yields >70% .
• Protection-Deprotection : Protect the amine group with Boc anhydride during imidazole coupling to prevent side reactions, followed by acidic deprotection (e.g., TFA) .

Q. How does the compound’s electronic structure influence its reactivity in nucleophilic additions?

Methodological Answer:

• Imidazole Ring Effects : The electron-rich N-atoms in the imidazole ring enhance nucleophilicity at the C2 position, facilitating electrophilic substitutions (e.g., alkylation or acylation).
• Conformational Analysis : The propan-1-amine chain’s flexibility allows for varied transition-state geometries, impacting regioselectivity in reactions with carbonyl compounds .
• Hammett Studies : Electron-donating groups on the imidazole ring increase reaction rates in Michael additions (e.g., with acrylates), as shown in benzimidazole analogs .